Cas no 727971-57-5 (3-Amino-5,5-dimethylhexanoicacid)

• Product Name: 3-Amino-5,5-dimethylhexanoicacid
• CAS No: 727971-57-5
• MF: C₈H₁₇NO₂
• MW: 159.2260825634
• CID: 68700
• PubChem ID: 10397086
• Update Time: 2023-11-22

3-Amino-5,5-dimethylhexanoicacid Chemical and Physical Properties

Names and Identifiers

• 3-Amino-5,5-dimethylhexanoic acid
• 3-AMINO-5,5-DIMETHYL-HEXANOIC ACID
• RARECHEM AL BK 0708
• N14205
• AKOS013992446
• FT-0648399
• EN300-141076
• 727971-57-5
• 3-Amino-5,5-dimethyl hexanoic acid
• FT-0692063
• 3-AMINO-5,5-DIMETHYL-HEXANOICACID
• Hexanoic acid,3-amino-5,5-dimethyl-
• CHEMBL1160893
• SCHEMBL6463849
• 3-Amino-5,5-dimethylhexanoicacid

• Inchi： 1S/C8H17NO2/c1-8(2,3)5-6(9)4-7(10)11/h6H,4-5,9H2,1-3H3,(H,10,11)
• InChI Key： ZBCPPTZVOXHDMT-UHFFFAOYSA-N
• SMILES： OC(CC(CC(C)(C)C)N)=O

Computed Properties

• Exact Mass: 159.12600
• Monoisotopic Mass: 159.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• PSA: 63.32000
• LogP: 1.92490

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives